2-Methoxy-4-[(e)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol

• IUPAC Name: 2-methoxy-4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol
• InChI: InChI=1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)9-8-11-6-7-12(17)13(10-11)18-5/h6-10,17H,1-5H3/b9-8+
• InChI Key: ZNSHKCGNGBBROO-CMDGGOBGSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC2=CC(=C(C=C2)O)OC
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C2=CC(=C(C=C2)O)OC
• Molecular Formula: C15H21BO4
• Molecular Weight: 276.14 g/mol

Description

2-Methoxy-4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol is a chemical compound used in scientific research for various purposes. It is commonly referred to as MTEB and is known for its unique properties that make it ideal for use in different applications.

Scientific Research Applications

Catalysis and Structural Studies

• Catalyzed Diboration of Bis(4-methoxyphenyl)ethyne

  This compound, with a cis arrangement of boronate ester and 4-methoxyphenyl substituents, was studied for its structural properties, including the twist of its central C=C double bond and steric hindrance reduction strategies (Clegg et al., 1996).

• Synthesis and Crystal Structure Analysis

  The compound was synthesized via a three-step substitution reaction and its structure was confirmed using various spectroscopic methods, including FTIR, NMR, and X-ray diffraction. Density Functional Theory (DFT) was used for molecular structure calculation (Huang et al., 2021).

Molecular Docking and Quantum Chemical Calculations

• Molecular Structure and Spectroscopic Data Analysis: The compound was evaluated using DFT for its molecular structure, vibrational spectra, bond lengths, bond angles, and intramolecular charge transfer (Viji et al., 2020).

Vibrational Properties and Crystal Structure

• Synthesis and Vibrational Properties Studies: This research involved the synthesis of related compounds and their structural characterization using spectroscopic methods and DFT calculations. Comparative analysis of spectroscopic data and vibrational absorption bands was conducted (Wu et al., 2021).

Fluoroionophores and Metal Recognition

• Development of Fluoroionophores: The study involved the creation of fluoroionophores from derivatives of the compound for metal cation interaction. These fluoroionophores were tested for cellular metal staining in fluorescence methods (Hong et al., 2012).

Solar Cell Applications

• Perovskite Solar Cells: Arylamine derivatives of the compound were synthesized and employed in perovskite solar cells. Their thermal stability, photoluminescence, and power conversion efficiency were examined, demonstrating their potential as efficient hole transporting materials (Liu et al., 2016).

Safety and Hazards

It is classified as an eye irritant and flammable liquid.